Cas no 1258639-96-1 (2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride)

• Product Name: 2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride
• CAS No: 1258639-96-1
• MF: C₉H₁₂Cl₃NO
• MW: 256.556679725647
• CID: 5216706
• Update Time: 2025-06-08

2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride
• 2-amino-1-(2,4-dichlorophenyl)propan-1-ol;hydrochloride
• 2-amino-1-(2,4-dichlorophenyl)propan-1-olhydrochloride
• Z1695797889
• Benzenemethanol, α-(1-aminoethyl)-2,4-dichloro-, hydrochloride (1:1)
• 2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride

• Inchi： 1S/C9H11Cl2NO.ClH/c1-5(12)9(13)7-3-2-6(10)4-8(7)11;/h2-5,9,13H,12H2,1H3;1H
• InChI Key： NMJUXMUYRTZMNB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(C)N)O)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 168
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride

Comprehensive Overview of 2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride (CAS No. 1258639-96-1)

2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. Its CAS No. 1258639-96-1 serves as a unique identifier, ensuring precise classification in scientific databases. This compound features a dichlorophenyl moiety, which contributes to its distinct chemical properties and reactivity. Researchers often explore its potential as an intermediate in the development of bioactive molecules, particularly in the context of central nervous system (CNS) targeting agents.

The growing interest in 2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride aligns with the broader trend of optimizing chiral building blocks for drug discovery. Its hydrochloride salt form enhances solubility, making it suitable for various experimental conditions. Recent studies highlight its relevance in designing dopamine receptor modulators, a hot topic in neuroscience due to the rising demand for treatments targeting neurodegenerative diseases. Users frequently search for terms like "dichlorophenyl derivatives in medicine" or "amino alcohol applications in CNS drugs," reflecting the compound's niche yet critical role.

From a synthetic chemistry perspective, CAS No. 1258639-96-1 exemplifies the importance of stereoselective synthesis. The compound’s propan-1-ol backbone allows for versatile functionalization, enabling researchers to tailor its properties for specific applications. Discussions on platforms like ResearchGate often focus on its reaction pathways and purification techniques, addressing common challenges in lab-scale production. These insights are invaluable for professionals seeking to improve yield or scalability.

Environmental and safety considerations are also integral to the discourse around 2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride. While not classified as hazardous, proper handling protocols are emphasized in Material Safety Data Sheets (MSDS). Queries such as "green synthesis of dichlorophenyl compounds" or "biodegradability of amino alcohols" underscore the industry’s shift toward sustainable practices. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 2-Amino-1-(2,4-dichlorophenyl)propan-1-ol hydrochloride (CAS No. 1258639-96-1) represents a convergence of pharmaceutical innovation and chemical expertise. Its multifaceted applications—from drug development to methodological advancements—make it a subject of enduring relevance. As search trends indicate, the scientific community continues to explore its potential, ensuring its place in future breakthroughs.